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Compound of Interest

Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Nitrosonium hexafluorophosphate (CAS No. 16921-91-8).

Adherence to these guidelines is critical to ensure personal safety and regulatory compliance.

Hazard Identification and Safety Summary
Nitrosonium hexafluorophosphate is a corrosive material that can cause severe skin burns

and serious eye damage.[1][2][3][4] It is crucial to handle this chemical with appropriate

personal protective equipment in a controlled environment.

Hazard

Classification
Description GHS Pictogram Signal Word

Skin

Corrosion/Irritation

Causes severe skin

burns (Category 1B).

[1][4]

Danger Danger

Serious Eye

Damage/Irritation

Causes serious eye

damage (Category 1).

[1][2]

Danger Danger

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b095733?utm_src=pdf-interest
https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.fishersci.com/shop/products/nitrosonium-hexafluorophosphate-95-thermo-scientific/AC383730050
https://www.fishersci.com/shop/products/nitrosonium-hexafluorophosphate-96-thermo-scientific/AA1314906
https://www.echemi.com/produce/pr2311217389-nitrosonium-hexafluorophosphate.html
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.echemi.com/produce/pr2311217389-nitrosonium-hexafluorophosphate.html
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.fishersci.com/shop/products/nitrosonium-hexafluorophosphate-95-thermo-scientific/AC383730050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following personal protective equipment is mandatory when handling Nitrosonium
hexafluorophosphate to prevent exposure.

Protection Type Specific Requirements Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A full-face

shield may be necessary for

splash protection.[1]

Protects against splashes and

dust that can cause severe

eye damage.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile, neoprene,

or butyl rubber) and clothing to

prevent skin exposure.[1][5][6]

A lab coat or chemical-

resistant apron is required.

Prevents direct contact that

can lead to severe skin burns.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or if handling

outside of a fume hood.[1]

Follow OSHA respirator

regulations found in 29 CFR

1910.134.

Protects against inhalation of

harmful dust particles.

Footwear

Chemical-resistant, steel-toe

boots or shoes are

recommended.[7]

Protects feet from spills and

falling objects.

Operational Plan for Handling
This step-by-step guide outlines the procedure for the safe handling of Nitrosonium
hexafluorophosphate.
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3.1. Preparation and Handling

Work Area Preparation:

Ensure a chemical fume hood is operational and available for use.[1]

Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[1]

Cover the work surface with an absorbent, disposable material.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above.

Chemical Handling:

Handle Nitrosonium hexafluorophosphate exclusively within a chemical fume hood to

minimize dust generation and inhalation.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Use non-sparking tools to prevent ignition sources.[4]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling the material.[1]

Clean the work area using appropriate decontamination procedures.

3.2. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

corrosive materials.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Some sources recommend refrigerated storage.[8]
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Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes.[1] Seek immediate medical attention.

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Spill

Evacuate personnel to a safe area.[1] Ensure

adequate ventilation. Wearing full PPE, sweep

up the spilled material and shovel it into a

suitable, labeled container for disposal.[1] Avoid

generating dust.[1] Do not let the chemical enter

the environment.[1]

Decontamination and Disposal Plan
5.1. Decontamination

Personnel Decontamination:

Remove and dispose of contaminated gloves and outer garments.
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Thoroughly wash hands and any potentially exposed skin with soap and water.

Equipment and Work Surface Decontamination:

Carefully wipe down all surfaces and equipment with a suitable cleaning agent (e.g., soap

and water), followed by a rinse with deionized water.

For spills, after the bulk material is removed, decontaminate the area with an absorbent

material soaked in a suitable disinfectant, allowing for sufficient contact time.[9]

5.2. Disposal

Nitrosonium hexafluorophosphate is considered hazardous waste.[1]

Dispose of the chemical and any contaminated materials (including cleaning materials and

disposable PPE) in a designated, labeled, and sealed container.

All chemical waste must be disposed of through an approved waste disposal plant.[1]

It is the responsibility of the chemical waste generator to correctly classify the waste and

adhere to all local, regional, and national hazardous waste regulations.[1]

Visual Workflow Diagrams
The following diagrams illustrate the key procedural flows for handling and emergency

response.
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Figure 1. Standard Handling Workflow for Nitrosonium Hexafluorophosphate
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2. Don Full PPE
(Goggles, Gloves, Lab Coat)

3. Handle Chemical
(Inside Fume Hood, Avoid Dust)

4. Post-Handling Procedures
(Wash Hands, Decontaminate Area)

5. Store Properly
(Cool, Dry, Ventilated, Tightly Sealed)

Click to download full resolution via product page

Caption: Standard Handling Workflow for Nitrosonium Hexafluorophosphate
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Figure 2. Emergency Response for Exposure or Spill
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Seek Immediate
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Caption: Emergency Response for Exposure or Spill

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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